Cas no 56820-68-9 (1H-2-Benzazepine-1,3(2H)-dione, 7-chloro-)

• Product Name: 1H-2-Benzazepine-1,3(2H)-dione, 7-chloro-
• CAS No: 56820-68-9
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 347763
• PubChem ID: 53955196
• Update Time: 2025-04-19

1H-2-Benzazepine-1,3(2H)-dione, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzazepine-1,3(2H)-dione, 7-chloro-
• 7-chloro-2-benzazepine-1,3-dione
• 7-Chloro-1H-2-benzazepine-1,3(2H)-dione
• DTXSID60707942
• 56820-68-9

• Inchi： 1S/C10H6ClNO2/c11-7-2-3-8-6(5-7)1-4-9(13)12-10(8)14/h1-5H,(H,12,13,14)
• InChI Key： JHDRAJMWVIFWRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NC(C=CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 207.00878
• Monoisotopic Mass: 207.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17